N-(1-morpholin-4-ylpropan-2-yl)thieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(1-morpholin-4-ylpropan-2-yl)thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H18N4OS/c1-10(8-17-3-5-18-6-4-17)16-12-11-2-7-19-13(11)15-9-14-12/h2,7,9-10H,3-6,8H2,1H3,(H,14,15,16)
• InChI Key: MMFXNYBNSQWLSY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCOCC1)NC2=C3C=CSC3=NC=N2
• Molecular Formula: C13H18N4OS
• Molecular Weight: 278.38 g/mol

Description

N-(1-morpholin-4-ylpropan-2-yl)thieno[2,3-d]pyrimidin-4-amine is a chemical compound that is used in scientific research for its potential therapeutic properties. It belongs to the class of thieno[2,3-d]pyrimidines, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of N-(1-morpholin-4-ylpropan-2-yl)thieno[2,3-d]pyrimidin-4-amine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the inflammatory response, tumor growth, and viral replication. It may also have an effect on the signaling pathways that are involved in the development and progression of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that N-(1-morpholin-4-ylpropan-2-yl)thieno[2,3-d]pyrimidin-4-amine has a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been shown to inhibit the growth and proliferation of tumor cells and to have anti-viral activity against certain viruses. In addition, it may have neuroprotective effects that could be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1-morpholin-4-ylpropan-2-yl)thieno[2,3-d]pyrimidin-4-amine in lab experiments is its potential therapeutic properties. It has been shown to have a variety of biological activities that could be useful in the development of new drugs. Another advantage is its relatively simple synthesis method, which allows for the production of the compound in large quantities. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential. Another limitation is the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-(1-morpholin-4-ylpropan-2-yl)thieno[2,3-d]pyrimidin-4-amine. One direction is to further investigate its mechanism of action and to identify the specific enzymes and proteins that it targets. This could lead to the development of more potent and selective compounds. Another direction is to study its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to determine its safety and efficacy in humans and to explore its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(1-morpholin-4-ylpropan-2-yl)thieno[2,3-d]pyrimidin-4-amine involves the reaction of 4-chloro-6-(morpholin-4-yl)thieno[2,3-d]pyrimidine with 2-amino-1-propanol in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is purified by column chromatography to obtain the desired compound in high yield and purity.

Scientific Research Applications

N-(1-morpholin-4-ylpropan-2-yl)thieno[2,3-d]pyrimidin-4-amine has been studied for its potential therapeutic properties in various fields of research. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral activities. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.